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Cat. No.: B12405378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxybenzophenone (4-HBP) is a benzophenone derivative commonly used as a UV filter

in a variety of cosmetic products to protect the skin and the product itself from

photodegradation. Due to its potential endocrine-disrupting properties, regulatory bodies

worldwide have established maximum concentration limits for its use in cosmetics.

Consequently, accurate and reliable quantification of 4-HBP in complex cosmetic matrices is

crucial for ensuring product safety and regulatory compliance.

This application note details a robust and sensitive method for the quantification of 4-

Hydroxybenzophenone in cosmetic creams and lotions using Ultra-High-Performance Liquid

Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). The use of a

deuterated internal standard, 4-Hydroxybenzophenone-d4 (4-HBP-d4), ensures high

accuracy and precision by compensating for matrix effects and variations during sample

preparation and analysis.

Experimental Workflow
The overall experimental workflow for the quantification of 4-Hydroxybenzophenone in

cosmetic samples is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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